![molecular formula C12H7Cl2FN2O B3042931 2,6-dichloro-5-fluoro-N-phenylnicotinamide CAS No. 680217-79-2](/img/structure/B3042931.png)
2,6-dichloro-5-fluoro-N-phenylnicotinamide
Overview
Description
2,6-Dichloro-5-fluoro-N-phenylnicotinamide is a fluorinated pharmaceutical intermediate compound . It is used in the synthesis of Sotorasib and AMG 510 . Sotorasib is a RAS GTPase family inhibitor used for the treatment of KRAS-mutated solid tumours including non-small cell lung cancer (NSCLC) and colorectal cancer .
Molecular Structure Analysis
The molecular formula of 2,6-dichloro-5-fluoro-N-phenylnicotinamide is C12H7Cl2FN2O . Its molecular weight is 285.1 . The monoisotopic mass is 283.991943 Da .Physical And Chemical Properties Analysis
The molecular formula of 2,6-dichloro-5-fluoro-N-phenylnicotinamide is C12H7Cl2FN2O . Its molecular weight is 285.1 . The monoisotopic mass is 283.991943 Da .Scientific Research Applications
Plant Disease Resistance
One of the potential applications of “2,6-dichloro-5-fluoro-N-phenylnicotinamide” is in the field of agriculture, specifically in plant disease resistance . This compound is a derivative of 2,6-dichloroisonicotinic acid, which has been studied for its potential to induce plants’ natural immune system . By activating the plant’s natural defenses, these substances can make plants resistant to infections even before the first symptoms appear .
Synthetic Elicitors
“2,6-dichloro-5-fluoro-N-phenylnicotinamide” could also be used as a synthetic elicitor . Elicitors are compounds that can initiate the plant-pathogen interaction, leading to systemic acquired resistance (SAR), a natural plant defense mechanism . This mechanism has a broad spectrum action against pathogens .
Phytotoxicity Studies
This compound can be used in phytotoxicity studies . Phytotoxicity refers to the ability of a substance to inhibit the growth or development of plants. Understanding the phytotoxicity of a compound is crucial in assessing its potential impact on the environment .
Chemical Synthesis
“2,6-dichloro-5-fluoro-N-phenylnicotinamide” is a chemically synthesized compound. As such, it can be used in various scientific experiments that require the synthesis of new compounds.
Mechanism of Action
properties
IUPAC Name |
2,6-dichloro-5-fluoro-N-phenylpyridine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Cl2FN2O/c13-10-8(6-9(15)11(14)17-10)12(18)16-7-4-2-1-3-5-7/h1-6H,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOOJJZAKBSAVLY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=CC(=C(N=C2Cl)Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Cl2FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-dichloro-5-fluoro-N-phenylnicotinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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